Cas no 1428862-32-1 (Suvn-D4010)

• Product Name: Suvn-D4010
• CAS No: 1428862-32-1
• MF: C₂₁H₂₉N₅O₂
• MW: 383.48726439476
• CID: 5078564
• Update Time: 2026-03-01

Suvn-D4010 Chemical and Physical Properties

Names and Identifiers

• GNQ25KYD72
• 1-isopropyl-3-{5-[1-(3-methoxy propyl) piperidin-4-yl]-[1,3,4]oxadiazol-2-yl}-1H-indazole
• BDBM325561
• US9636335, 4
• 1-isopropyl-3-{5-[1-(3-methoxy propyl)piperidin-4-yl]-[1,3,4]oxadiazol-2-yl}-1H-indazole
• Suvn-D4010

• Inchi： 1S/C21H29N5O2/c1-15(2)26-18-8-5-4-7-17(18)19(24-26)21-23-22-20(28-21)16-9-12-25(13-10-16)11-6-14-27-3/h4-5,7-8,15-16H,6,9-14H2,1-3H3
• InChI Key： DWTFBJGTRBMHPG-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC=CC=3N(C(C)C)N=2)=NN=C1C1CCN(CCCOC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 485
• XLogP3: 2.6
• Topological Polar Surface Area: 69.2

Additional information on Suvn-D4010

Comprehensive Overview of Suvn-D4010 (CAS No. 1428862-32-1): Properties, Applications, and Industry Relevance

In the rapidly evolving landscape of specialty chemicals, Suvn-D4010 (CAS No. 1428862-32-1) has emerged as a compound of significant interest across multiple industries. This high-performance material is gaining traction due to its unique molecular structure and versatile functionality. Researchers and manufacturers are increasingly exploring its potential in fields such as advanced materials science, pharmaceuticals, and industrial applications.

The chemical identifier 1428862-32-1 represents a specific molecular configuration that gives Suvn-D4010 its distinctive properties. Recent studies highlight its exceptional stability under various environmental conditions, making it particularly valuable for applications requiring long-term durability. The compound's thermal resistance and compatibility with other materials have become key focus areas in current research publications.

From a commercial perspective, demand for Suvn-D4010 has been steadily increasing, particularly in sectors focused on sustainable solutions. Industry analysts note growing interest in this compound as part of the broader shift toward eco-friendly alternatives in material science. Its low environmental impact profile compared to traditional alternatives aligns well with current market trends favoring green chemistry approaches.

Technical specifications of Suvn-D4010 reveal several noteworthy characteristics. The compound demonstrates excellent solubility in common organic solvents while maintaining remarkable purity levels. These properties make it particularly suitable for precision applications where consistency and reliability are paramount. Recent quality control advancements have further enhanced batch-to-batch uniformity, addressing previous industry concerns about variability.

In pharmaceutical research, Suvn-D4010 (CAS 1428862-32-1) has shown promising results as a potential intermediate for novel therapeutic agents. While still in investigational stages, preliminary data suggests possible applications in targeted drug delivery systems. Researchers emphasize the need for further clinical studies to fully understand its pharmacological profile and potential benefits.

The material science community has identified several innovative uses for Suvn-D4010 in advanced composites. Its molecular structure allows for unique interactions with polymer matrices, potentially leading to stronger, lighter materials with enhanced performance characteristics. These developments are particularly relevant to industries such as aerospace and automotive manufacturing, where material innovation drives competitive advantage.

Safety profiles and handling protocols for Suvn-D4010 have been extensively documented in recent technical literature. Standard laboratory precautions prove sufficient for most research and production environments. The compound's stability contributes to relatively straightforward storage requirements compared to more reactive substances in its class.

Market analysts project continued growth in the Suvn-D4010 sector, with particular expansion expected in Asian markets. Manufacturing capacity increases and improved distribution networks are making this compound more accessible to a broader range of industrial users. Pricing trends indicate stabilization after initial volatility during the product's introduction phase.

Quality assurance protocols for Suvn-D4010 (CAS 1428862-32-1) have become increasingly sophisticated. Advanced analytical techniques now enable precise characterization of purity levels and potential impurities. These developments have significantly improved confidence in the compound's performance characteristics among end-users.

Environmental impact assessments of Suvn-D4010 suggest favorable biodegradation profiles under controlled conditions. This aspect has become particularly important as regulatory frameworks evolve to emphasize sustainable chemistry practices. The compound's environmental performance continues to be an active area of research and development.

From a supply chain perspective, availability of Suvn-D4010 has improved significantly since its initial commercialization. Multiple qualified suppliers now offer the material with varying specifications tailored to different application requirements. This diversification has helped mitigate previous concerns about single-source dependencies in the market.

Technical support resources for Suvn-D4010 users have expanded considerably. Manufacturers now provide comprehensive application notes, handling guidelines, and troubleshooting documentation. These resources have proven valuable for researchers and engineers working to integrate the compound into new systems and formulations.

Future research directions for Suvn-D4010 (CAS 1428862-32-1) include exploration of modified derivatives with enhanced properties. Early-stage investigations suggest possibilities for tailoring specific characteristics to meet specialized application needs. Such developments could significantly expand the compound's potential market applications.

Standardization efforts for Suvn-D4010 testing methods have progressed well, with several industry-wide protocols now established. These standardized approaches facilitate more accurate comparisons between different production batches and supplier offerings. The resulting consistency benefits both manufacturers and end-users throughout the value chain.

In conclusion, Suvn-D4010 represents an important development in specialty chemicals, with its unique combination of properties and growing range of applications. As research continues and industrial adoption expands, this compound is poised to play an increasingly significant role across multiple technology sectors. The ongoing evolution of its applications and manufacturing processes warrants close attention from industry professionals and researchers alike.